molecular formula C10H11N3O B8479761 1-Acetyl-5,6-dimethylpyrazolo [4,3-b] pyridine

1-Acetyl-5,6-dimethylpyrazolo [4,3-b] pyridine

Cat. No.: B8479761
M. Wt: 189.21 g/mol
InChI Key: CBCNDYWDDGDFEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Acetyl-5,6-dimethylpyrazolo [4,3-b] pyridine is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11N3O

Molecular Weight

189.21 g/mol

IUPAC Name

1-(5,6-dimethylpyrazolo[4,3-b]pyridin-1-yl)ethanone

InChI

InChI=1S/C10H11N3O/c1-6-4-10-9(12-7(6)2)5-11-13(10)8(3)14/h4-5H,1-3H3

InChI Key

CBCNDYWDDGDFEU-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=NN2C(=O)C)N=C1C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reaction was run similar to that described by D. Chapman and J. Durst, J. Chem. Soc. Perkin I, 2398 (I980). A 12.40 g sample of the 5-(acetylamino)-2,3,6-trimethylpyridine was combined with 22 mL of acetic anhydride, 22 mL of acetic acid, and 13 g of potassium acetate in 200 mL of benzene. The mixture was brought to relux. A solution of an excess of amyl nitrite, (11 g) in benzene (40 mL), was added to the refluxing solution over a period of 2 hours and refluxing was continued an additional 12 hours. The reaction was cooled and stirred, with 200 mL of 5% aqueous sodium carbonate, for 3 hours. The organic phase was separated, dried with anhydrous sodium sulfate, concentrated under vacuum and chromatographed (silica gel: methylene chloride/ether) to give 4.94 g of 1-acetyl-5,6-dimethylpyrazolo [4,3-b] pyridine. ##STR6##
Name
5-(acetylamino)-2,3,6-trimethylpyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
22 mL
Type
reactant
Reaction Step Two
Name
potassium acetate
Quantity
13 g
Type
reactant
Reaction Step Three
Quantity
11 g
Type
reactant
Reaction Step Four
Quantity
40 mL
Type
solvent
Reaction Step Four
Quantity
200 mL
Type
reactant
Reaction Step Five
Quantity
200 mL
Type
solvent
Reaction Step Six
Quantity
22 mL
Type
solvent
Reaction Step Seven

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